Cas no 893734-87-7 (3-[3-(Trifluoromethyl)phenyl]benzonitrile)

• Product Name: 3-[3-(Trifluoromethyl)phenyl]benzonitrile
• CAS No: 893734-87-7
• MF: C₁₄H₈F₃N
• MW: 247.215233802795
• MDL: MFCD05980398
• CID: 2811705
• Update Time: 2023-08-07

3-[3-(Trifluoromethyl)phenyl]benzonitrile Chemical and Physical Properties

Names and Identifiers

• 3-[3-(trifluoromethyl)phenyl]benzonitrile
• 3'-(Trifluoromethyl)[1,1'-biphenyl]-3-carbonitrile
• 3'-(Trifluoromethyl)-[1,1'-biphenyl]-3-carbonitrile
• 3'-(Trifluoromethyl)biphenyl-3-carbonitrile
• BB 0223030
• V8796
• 3-[3-(Trifluoromethyl)phenyl]benzonitrile

• MDL： MFCD05980398
• Inchi： 1S/C14H8F3N/c15-14(16,17)13-6-2-5-12(8-13)11-4-1-3-10(7-11)9-18/h1-8H
• InChI Key： MSTIXQZVGRDESK-UHFFFAOYSA-N
• SMILES： FC(C1C=CC=C(C=1)C1C=CC=C(C#N)C=1)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 1
• Complexity: 328
• XLogP3: 4.2
• Topological Polar Surface Area: 23.8

Related Categories

• Catalysts and Inorganic Chemicals Inorganic Compounds Homogeneous non-metal compounds Homogeneous other non-metal compounds